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Compound Name: 4-Methoxy-3-methylphenylacetone

Cat. No.: B097848 Get Quote

An In-Depth Technical Guide to the Safety and Handling of 4-Methoxy-3-
methylphenylacetone and Its Structural Analogs

Disclaimer: Specific safety and toxicological data for 4-Methoxy-3-methylphenylacetone are

not extensively available in published literature and safety data sheets. This guide has been

developed by leveraging data from the closely related structural analog, 4-

Methoxyphenylacetone (CAS 122-84-9), also known as 1-(p-Methoxyphenyl)-2-propanone or

4-Methoxybenzyl methyl ketone.[1][2][3] The structural similarity suggests that their safety and

handling precautions will be comparable. However, it is imperative for researchers and

scientists to apply prudent laboratory practices and conduct a thorough risk assessment before

use.

This guide provides a comprehensive overview of the known hazards, safe handling

procedures, and emergency responses related to 4-Methoxyphenylacetone, intended to serve

as a foundational safety document for laboratory personnel working with this and structurally

similar aromatic ketones.

Chemical and Physical Properties
A thorough understanding of a substance's physical and chemical properties is fundamental to

its safe handling and storage. The properties of 4-Methoxyphenylacetone are summarized in

the table below. This compound is a liquid at room temperature and has a relatively high flash

point, though it is still considered combustible.[1][2][4]
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Property Value Source

Chemical Formula C10H12O2 [1][2]

Molecular Weight 164.2 g/mol [1][2]

Appearance Yellow Liquid [1][5]

Odor Aromatic [1][5]

Boiling Point 266 - 268 °C (510.8 - 514.4 °F) [1]

Flash Point 135 °C (275 °F) [1]

Density 1.067 g/cm³ [1]

Water Solubility No information available [1]

log Pow (Octanol/Water

Partition Coefficient)
1.55 [1]

Hazard Identification and GHS Classification
Based on available data for 4-Methoxyphenylacetone, this chemical is classified as causing

skin irritation, serious eye irritation, and may cause respiratory irritation.[2] It is crucial to handle

this substance with appropriate personal protective equipment to avoid exposure.

GHS Hazard Statements:

H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2]

H335: May cause respiratory irritation.[2]

Precautionary Statements: A comprehensive list of precautionary statements can be found in

the safety data sheet for 4-Methoxyphenylacetone.[2] Key precautions include avoiding

breathing fumes, washing skin thoroughly after handling, and using only in a well-ventilated

area.[2]

Hazard Relationship Diagram
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Caption: Logical relationship of exposure routes to resulting hazards.

Toxicological Profile
The toxicological properties of 4-Methoxy-3-methylphenylacetone have not been fully

investigated. The available data for 4-Methoxyphenylacetone indicates a moderate acute oral

toxicity in rats.[1]

Metric Value Species Source

LD50 Oral 3330 mg/kg Rat [1]

LD50 Dermal >5 g/kg Rabbit [1]

There is no data available to indicate that the substance is a germ cell mutagen or carcinogen.

[1]
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Adherence to strict laboratory protocols is essential to minimize the risk of exposure and

ensure a safe working environment.

Engineering Controls
Work with this chemical should be conducted in a well-ventilated laboratory.

The use of a chemical fume hood is strongly recommended, especially when heating the

substance or when there is a potential for aerosol generation.

Personal Protective Equipment (PPE)
Eye and Face Protection: Wear chemical safety goggles or a face shield that conforms to

EN166 (EU) or NIOSH (US) standards.[6]

Skin Protection:

Wear a laboratory coat and ensure it is kept clean.

Chemical-resistant gloves are mandatory. Given that this is a ketone, suitable glove

materials include Butyl or Viton.[7][8] Nitrile gloves may offer splash protection but should

be changed immediately upon contamination. Always inspect gloves for signs of

degradation or puncture before use.

Respiratory Protection: If working outside of a fume hood or if ventilation is inadequate, a

NIOSH-approved respirator with an organic vapor cartridge is recommended.[6]

Hygiene Practices
Wash hands thoroughly with soap and water after handling the chemical and before leaving

the laboratory.[2]

Do not eat, drink, or smoke in areas where this chemical is handled or stored.

Remove any contaminated clothing immediately and wash it before reuse.[2]

Storage
Store in a tightly closed container in a cool, dry, and well-ventilated area.[5]
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Keep away from incompatible materials such as strong oxidizing agents and strong bases.[1]

[9]

Protect from heat and direct sunlight.
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Caption: A typical workflow for the safe handling of laboratory chemicals.
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Emergency Procedures
In the event of an accidental exposure or spill, prompt and appropriate action is critical.

First Aid Measures
Inhalation: If vapors are inhaled, move the person to fresh air. If breathing is difficult,

administer oxygen. Seek medical attention if symptoms persist.[2]

Skin Contact: Immediately flush the affected area with plenty of water for at least 15 minutes

while removing contaminated clothing. If skin irritation occurs, seek medical advice.[2]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[2]

Accidental Release Measures
Small Spills:

Ensure adequate ventilation and wear appropriate PPE.

Absorb the spill with an inert material such as vermiculite, sand, or earth.[10]

Collect the absorbed material and place it into a suitable, labeled container for chemical

waste disposal.[1][5]

Clean the spill area thoroughly with a suitable solvent and then with soap and water.

Large Spills:

Evacuate the area immediately.

Prevent the spill from entering drains or waterways.

Contact your institution's environmental health and safety department for assistance.
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Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical powder,

or alcohol-resistant foam.[4]

Specific Hazards: The substance is combustible.[11] Upon combustion, it may produce

hazardous decomposition products including carbon monoxide and carbon dioxide.[1][9]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[10]

Disposal Considerations
All chemical waste, including unused product and contaminated materials, must be disposed of

in accordance with local, state, and federal regulations. Contact your institution's environmental

health and safety office for specific guidance on the disposal of this chemical. Do not dispose of

it down the drain.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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